2-Bromoestra-1,3,5(10)-triene-3,17-diol
2-Bromoestra-1,3,5(10)-triene-3,17-diol
Brand Name:
Vulcanchem
CAS No.:
15833-07-5
VCID:
VC0116555
InChI:
InChI=1S/C18H23BrO2/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-16(20)15(19)9-13(10)11/h8-9,11-12,14,17,20-21H,2-7H2,1H3
SMILES:
CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)Br)O
Molecular Formula:
C₁₈H₂₃BrO₂
Molecular Weight:
351.3 g/mol
2-Bromoestra-1,3,5(10)-triene-3,17-diol
CAS No.: 15833-07-5
Reference Standards
VCID: VC0116555
Molecular Formula: C₁₈H₂₃BrO₂
Molecular Weight: 351.3 g/mol
| CAS No. | 15833-07-5 |
|---|---|
| Product Name | 2-Bromoestra-1,3,5(10)-triene-3,17-diol |
| Molecular Formula | C₁₈H₂₃BrO₂ |
| Molecular Weight | 351.3 g/mol |
| IUPAC Name | 2-bromo-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C18H23BrO2/c1-18-7-6-11-12(14(18)4-5-17(18)21)3-2-10-8-16(20)15(19)9-13(10)11/h8-9,11-12,14,17,20-21H,2-7H2,1H3 |
| Standard InChIKey | SORISAYAZBCIQH-UHFFFAOYSA-N |
| SMILES | CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)Br)O |
| Canonical SMILES | CC12CCC3C(C1CCC2O)CCC4=CC(=C(C=C34)Br)O |
| Synonyms | 2-Bromo-estradiol; 2-Bromo-1,3,5(10)-estratriene-3,17β-diol; 2-Bromo-β-estradiol; 2-Bromoestradiol; NSC 105460 |
| PubChem Compound | 266713 |
| Last Modified | Nov 11 2021 |
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